3-methoxy-1-methyl-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C20H28N4O2S/c1-23-14-17(20(22-23)26-2)19(25)21-12-15-8-10-24(11-9-15)13-16-6-4-5-7-18(16)27-3/h4-7,14-15H,8-13H2,1-3H3,(H,21,25)
• InChI Key: KWDZRISJVOXJSG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3SC
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol
• CAS No.: 1235151-90-2

Description

3-methoxy-1-methyl-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H28N4O2S and its molecular weight is 388.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medical Imaging and Radiotracer Development

• PET Ligands for CB1 Receptor Imaging : Certain analogs of the compound, including methoxy and fluorine-substituted versions, were synthesized to develop tracers for medical imaging, particularly for PET ligands targeting the cerebral cannabinoid CB1 receptor (Tobiishi et al., 2007).
• Novel Radioligands for CB1 Receptor : Compounds JHU75528 and JHU75575, structurally related to 3-methoxy-1-methyl-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-1H-pyrazole-4-carboxamide, were synthesized as potential PET radioligands for imaging the CB1 receptor in the brain (Fan et al., 2006).

Molecular Interaction and Binding Studies

• Molecular Interaction with CB1 Cannabinoid Receptor : Research on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, structurally related to the query compound, involved studying its molecular interaction with the CB1 cannabinoid receptor (Shim et al., 2002).

Synthesis and Characterization of Derivatives

• Synthesis of Pyrazole and Pyrimidine Derivatives : Studies involved the synthesis and characterization of various pyrazole and pyrimidine derivatives derived from similar compounds, highlighting their potential cytotoxic activity against cancer cells (Hassan et al., 2014).

Synthesis of Structurally Similar Compounds for Pharmacological Evaluation

• Synthesis of Benzodifuranyl and Thiazolopyrimidines : Research focused on synthesizing novel compounds like benzodifuranyl and thiazolopyrimidines derived from structurally similar molecules, assessing their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
• Glycine Transporter 1 Inhibitor Development : 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, a compound sharing a similar structural backbone, was identified as a potent Glycine Transporter 1 inhibitor (Yamamoto et al., 2016).